Cas no 53912-01-9 (Benzoic acid, 4-benzoyl-, propyl ester)

Benzoic acid, 4-benzoyl-, propyl ester structure
53912-01-9 structure
Product Name:Benzoic acid, 4-benzoyl-, propyl ester
CAS No:53912-01-9
MF:C17H16O3
MW:268.307145118713
CID:356089
PubChem ID:53832472
Update Time:2025-04-19

Benzoic acid, 4-benzoyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-benzoyl-, propyl ester
    • propyl 4-benzoylbenzoate
    • SCHEMBL4736146
    • DTXSID20706996
    • GDKOOKMXYVFJLF-UHFFFAOYSA-N
    • 53912-01-9
    • n-propyl-p-benzoylbenzoate
    • Inchi: 1S/C17H16O3/c1-2-12-20-17(19)15-10-8-14(9-11-15)16(18)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
    • InChI Key: GDKOOKMXYVFJLF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)C(C1C=CC=CC=1)=O)=O)CCC

Computed Properties

  • Exact Mass: 268.10998
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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